Cas no 22117-88-0 (2-Octadecenal, 2-tetradecyl-)

• Product Name: 2-Octadecenal, 2-tetradecyl-
• CAS No: 22117-88-0
• MF: C₃₂H₆₂O
• MW: 462.834090709686
• CID: 1406632
• PubChem ID: 71358141
• Update Time: 2025-04-20

2-Octadecenal, 2-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• 2-Octadecenal, 2-tetradecyl-
• 2-tetradecyloctadec-2-enal
• 22117-88-0
• DTXSID70782164

• Inchi： 1S/C32H62O/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32(31-33)29-27-25-23-21-19-16-14-12-10-8-6-4-2/h30-31H,3-29H2,1-2H3
• InChI Key： RNWHUACEAPAURL-UHFFFAOYSA-N
• SMILES： O=CC(=CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 462.48036
• Monoisotopic Mass: 462.480066597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 28
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 15.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07